Cas no 61383-57-1 (N-(4-Bromophenyl)-4-(4-fluorophenyl)-2-thiazolamine)

• Product Name: N-(4-Bromophenyl)-4-(4-fluorophenyl)-2-thiazolamine
• CAS No: 61383-57-1
• MF: C₁₅H₁₀BrFN₂S
• MW: 349.220704555511
• CID: 954417
• PubChem ID: 2185383
• Update Time: 2025-04-19

N-(4-Bromophenyl)-4-(4-fluorophenyl)-2-thiazolamine Chemical and Physical Properties

Names and Identifiers

• N-(4-Bromophenyl)-4-(4-fluorophenyl)-2-thiazolamine
• N-(4-bromophenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine
• N‐(4‐BROMOPHENYL)‐4‐(4‐FLUOROPHENYL)‐2‐THIAZOLAMINE
• 2-thiazolamine, N-(4-bromophenyl)-4-(4-fluorophenyl)-
• AKOS001637008
• AKOS002663254
• 61383-57-1
• EU-0044532
• SCHEMBL12297865
• DTXSID10366881
• STK121203

• Inchi： 1S/C15H10BrFN2S/c16-11-3-7-13(8-4-11)18-15-19-14(9-20-15)10-1-5-12(17)6-2-10/h1-9H,(H,18,19)
• InChI Key： GJCNMVXIUMVYDI-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)NC1=NC(=CS1)C1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 347.9733
• Monoisotopic Mass: 347.97321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 53.2Ų

Experimental Properties

• PSA: 24.92